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Compound of Interest

Compound Name: Bisandrographolide C
Cat. No.: B12852885
Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Bisandrographolide C, a dimeric ent-
labdane diterpenoid isolated from the medicinal plant Andrographis paniculata. This document
is intended for researchers, scientists, and drug development professionals interested in the
chemical properties and pharmacological activities of this natural compound.

Core Molecular Attributes

Bisandrographolide C possesses a distinct molecular structure that contributes to its
biological functions. The fundamental molecular details are summarized below.

Property Value Source
Molecular Formula C40H5608 [L1121[31[4115]
Molecular Weight 664.87 g/mol [1][4]
Alternate Molecular Weight 664.9 g/mol [21[31[5]
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Bioactivity Profile: A Dual-Action Compound

Bisandrographolide C has demonstrated significant activity in two key biological areas: as a
selective activator of Transient Receptor Potential (TRP) channels and as a protective agent for
cardiomyocytes.

Selective Activation of TRPV Channels

Research has identified Bisandrographolide C as an activator of TRPV1 and TRPV3
channels.[1][4] A study by Gao et al. (2019) investigated a series of bisandrographolide
compounds and found that Bisandrographolide C, designated as compound 5 with a
12R/15'S configuration, was the most potent activator of the TRPV1 channel among the tested
stereoisomers.[6][7] The reported dissociation constants (Kd) for the activation of TRPV1 and
TRPV3 channels are 289 uM and 341 uM, respectively.[1][4]

Cardioprotective Effects

The same pivotal study also highlighted the cardioprotective properties of Bisandrographolide
C. It was shown to protect cardiomyocytes from injury induced by hypoxia-reoxygenation.[1][4]
[6][7] Notably, the stereocisomer that most effectively activated the TRPV1 channel also
exhibited the most significant protective effect on cardiomyocytes.[6][7]

Experimental Methodologies: A Procedural
Overview

This section outlines the general experimental protocols for the isolation of
Bisandrographolide C and the assessment of its biological activities.

Isolation and Purification from Andrographis paniculata

The isolation of Bisandrographolide C involves a multi-step process beginning with the
extraction of compounds from the dried plant material of Andrographis paniculata. A general
workflow for the isolation of andrographolides is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Bisandrographolide C | C40H5608 | CID 73174172 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. Bisandrographolide | C40H5608 | CID 12000062 - PubChem [pubchem.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. Buy Bisandrographolide A | 160498-00-0 [smolecule.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12852885/docs?utm_src=pdf-body-img#unveiling-the-molecular-profile-and-bioactivity-of-bisandrographolide-c-a-technical-guide
https://www.benchchem.com/product/b12852885?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/bisandrographolide-c.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bisandrographolide-C
https://pubchem.ncbi.nlm.nih.gov/compound/Bisandrographolide-C
https://pubchem.ncbi.nlm.nih.gov/compound/Bisandrographolide
https://www.medchemexpress.com/bisandrographolide-c.html?locale=es-ES
https://www.smolecule.com/products/s1540882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12852885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. Unusual ent-Labdane Diterpenoid Dimers and their Selective Activation of TRPV Channels
- PubMed [pubmed.ncbi.nim.nih.gov]

o 7.2024.sci-hub.se [2024.sci-hub.se]

o To cite this document: BenchChem. [Unveiling the Molecular Profile and Bioactivity of
Bisandrographolide C: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12852885/docs#unveiling-the-molecular-profile-and-
bioactivity-of-bisandrographolide-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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